Cas no 906638-10-6 ()

• CAS No: 906638-10-6
• MF: C₂₂H₁₉N₃O₅
• MW: 405.403365373611
• CID: 6773223
• PubChem ID: 354678
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C22H19N3O5/c1-2-22(30-18(26)9-23)15-8-17-19-13(7-12-5-3-4-6-16(12)24-19)10-25(17)20(27)14(15)11-29-21(22)28/h3-8H,2,9-11,23H2,1H3
• InChI Key： JMZZXKLQQWGKQV-UHFFFAOYSA-N
• SMILES： O(C(CN)=O)C1(C(=O)OCC2C(N3CC4=CC5C=CC=CC=5N=C4C3=CC1=2)=O)CC

Computed Properties

• Exact Mass: 405.13247072g/mol
• Monoisotopic Mass: 405.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins Camptothecins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins